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Compound Name: Dodecan-1-amine;thiocyanic acid

Cat. No.: B1619620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of Dodecylammonium

thiocyanate, an alkylammonium salt with emerging applications in materials science,

particularly in the fabrication of perovskite solar cells.[1] The synthesis is based on a

straightforward acid-base reaction between dodecan-1-amine and a source of thiocyanic acid.

This protocol outlines the necessary reagents, equipment, and step-by-step procedures for the

synthesis, purification, and characterization of the target compound.

Introduction
Dodecylammonium thiocyanate (C₁₃H₂₈N₂S) is an ionic compound formed from the protonation

of the primary amine, dodecan-1-amine, by thiocyanic acid. While the synthesis of organic

isothiocyanates and thiocyanates is well-documented, the preparation of this specific

alkylammonium salt is less commonly described in the literature. This compound has garnered

interest for its role in the formation and stabilization of metal halide perovskite solar cells.[1]

The protocol detailed below provides a reproducible method for its synthesis in a laboratory

setting.
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Parameter Value Reference

Molecular Formula C₁₃H₂₈N₂S [1]

Molecular Weight 244.44 g/mol [1]

CAS Number 22031-31-8 [1]

Appearance White crystalline solid
Inferred from similar

ammonium salts

Melting Point Not specified in search results

Solubility
Soluble in polar organic

solvents
Inferred from structure

Experimental Protocol
Materials and Reagents

Dodecan-1-amine (C₁₂H₂₇N)

Ammonium thiocyanate (NH₄SCN) or Potassium thiocyanate (KSCN)

Hydrochloric acid (HCl), 1 M solution

Diethyl ether ((C₂H₅)₂O)

Distilled water

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper
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Standard laboratory glassware (beakers, graduated cylinders, etc.)

pH indicator paper

Synthesis Procedure
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

18.54 g (0.1 mol) of dodecan-1-amine in 100 mL of diethyl ether. Stir the solution at room

temperature until the amine is completely dissolved.

Preparation of Thiocyanic Acid (in situ): In a separate beaker, dissolve 7.61 g (0.1 mol) of

ammonium thiocyanate (or 9.72 g of potassium thiocyanate) in a minimal amount of distilled

water (approximately 20 mL). Slowly add 100 mL of 1 M hydrochloric acid to this solution

while stirring. This will generate a solution containing thiocyanic acid.

Acid-Base Reaction: Slowly add the acidic thiocyanic acid solution to the stirred solution of

dodecan-1-amine in the round-bottom flask over a period of 15-20 minutes. A white

precipitate of dodecylammonium thiocyanate should form.

Reaction Completion and Isolation: Continue stirring the reaction mixture at room

temperature for an additional 1-2 hours to ensure complete reaction.

Purification:

Filter the white precipitate using a Büchner funnel.

Wash the collected solid with two portions of cold diethyl ether (2 x 30 mL) to remove any

unreacted dodecan-1-amine.

To remove any inorganic salt impurities, the crude product can be recrystallized. A suitable

solvent system would need to be determined empirically, but a mixture of a polar solvent

(like ethanol or isopropanol) and a non-polar solvent (like hexane or diethyl ether) is a

good starting point.

Drying: Dry the purified white solid under vacuum to obtain the final product,

dodecylammonium thiocyanate.
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Characterization: The final product should be characterized to confirm its identity and purity.

Recommended analytical techniques include:

¹H and ¹³C NMR Spectroscopy: To confirm the presence of the dodecyl chain and the

ammonium proton.

FT-IR Spectroscopy: To identify the characteristic peaks for the N-H bonds of the

ammonium group and the S-C≡N stretch of the thiocyanate anion.

Melting Point Analysis: To determine the melting point of the synthesized compound.

Elemental Analysis: To confirm the elemental composition (C, H, N, S).

Visualizations

Dodecan-1-amine in Diethyl Ether

Reaction Mixture:
Precipitation of Product

Add to

Aqueous Solution of
Ammonium/Potassium Thiocyanate

In situ generation of
Thiocyanic Acid

Hydrochloric Acid (1M) Acidification

Slow Addition

Filtration and Washing Recrystallization Drying under Vacuum Dodecylammonium Thiocyanate

Click to download full resolution via product page

Caption: Synthesis workflow for Dodecylammonium thiocyanate.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.

Dodecan-1-amine is corrosive and can cause skin and eye irritation.[2]
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Hydrochloric acid is corrosive.

Thiocyanates can release toxic hydrogen cyanide gas if they come into contact with strong

acids under certain conditions. The in situ generation of thiocyanic acid should be performed

with caution.[3]

Diethyl ether is highly flammable. Avoid open flames and sparks.

This protocol provides a general guideline for the synthesis of dodecylammonium thiocyanate.

Researchers may need to optimize reaction conditions, such as solvent choice and purification

methods, to achieve the desired yield and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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